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Introduction

Strontium (Sr) is an alkaline earth metal with four naturally occurring stable isotopes: Strontium-

84 (⁸⁴Sr), Strontium-86 (⁸⁶Sr), Strontium-87 (⁸⁷Sr), and Strontium-88 (⁸⁸Sr). While Strontium-
86 itself is not directly used as a standalone tracer, it serves a critical and indispensable role in

scientific research as the stable reference isotope for its radiogenic counterpart, Strontium-87.

The vast majority of scientific applications leverage the Strontium-87 to Strontium-86 ratio

(⁸⁷Sr/⁸⁶Sr), a powerful tracer for understanding a wide array of processes in geology,

archaeology, environmental science, and oceanography.

Strontium-87 is uniquely formed by the beta decay of Rubidium-87 (⁸⁷Rb), a naturally occurring

radioactive isotope with a very long half-life of approximately 48.8 billion years.[1][2]

Consequently, the ⁸⁷Sr/⁸⁶Sr ratio in any given material is a function of its age, its initial

Rubidium-to-Strontium content (Rb/Sr), and the ⁸⁷Sr/⁸⁶Sr ratio of its source materials.[3][4]

Because Strontium-86 is stable and not produced by radioactive decay, it provides a constant

baseline against which the enrichment of ⁸⁷Sr can be precisely measured. This principle is the

foundation of its utility as a geochemical "fingerprint."[1][2]

This guide provides a technical overview of the primary scientific research applications that rely

on the measurement of Strontium-86 within the ⁸⁷Sr/⁸⁶Sr isotopic system, details the

experimental protocols for its analysis, and presents relevant quantitative data.
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The utility of the ⁸⁷Sr/⁸⁶Sr ratio stems from the predictable variations in this value across

different geological materials. Rocks rich in Rubidium, such as old continental granites, develop

highly radiogenic (high) ⁸⁷Sr/⁸⁶Sr ratios over time, whereas rocks with low Rb/Sr, like young

volcanic basalts or marine carbonates, have much lower, non-radiogenic ratios.[5][6] This

isotopic signature is transferred through weathering into soils, water, and subsequently into the

biosphere with negligible fractionation, making it an ideal tracer of origin.[1][7]

Geochemistry and Geology
Geochronology (Rb-Sr Dating): The Rb-Sr method is a cornerstone of isotopic dating. By

measuring the ⁸⁷Sr/⁸⁶Sr and Rb/Sr ratios in multiple minerals from the same rock, scientists

can construct an isochron plot to determine the rock's age.[3][8]

Petrogenesis and Provenance: The ⁸⁷Sr/⁸⁶Sr ratio helps to trace the origin and evolution of

magmas, identifying processes like crustal contamination or magma mixing.[4][9] In

sedimentology, it is used to determine the source area (provenance) of sediments in marine

and fluvial systems.[5][10]

Hydrogeology: This isotopic ratio is used to trace groundwater sources, determine flow

paths, and identify contamination from different water bodies or pollution sources.[1][11][12]

It can also be used to quantify water-rock interactions.[13]

Archaeology and Paleoanthropology
Human and Animal Migration: Strontium, behaving similarly to calcium, is incorporated into

the bones and tooth enamel of organisms through their diet.[7][10] Since tooth enamel forms

during childhood and does not remodel, its ⁸⁷Sr/⁸⁶Sr signature is a permanent record of the

geological region where an individual lived during their youth.[1][14] By comparing the ⁸⁷Sr/

⁸⁶Sr of archaeological remains to the values in the local environment (isoscape), researchers

can distinguish between local and non-local individuals, thereby reconstructing past mobility

and migration patterns.[14][15][16]

Environmental Science and Forensics
Source Tracking and Contamination: The ⁸⁷Sr/⁸⁶Sr ratio is a powerful tool for tracing the

sources of pollutants in watersheds, identifying atmospheric deposition, and tracking mineral

weathering.[11][13][17]
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Ecological and Food Web Studies: Isotopic analysis of animal tissues can reveal migration

patterns, foraging ranges, and the geological origins of nutrients in an ecosystem.[7][18]

Forensic Provenancing: The technique is applied in forensic science to determine the

geographic origin of various materials, including illicit drugs, food products like wine, and

unidentified human remains.[1][19]

Oceanography and Paleoclimatology
Strontium Isotope Stratigraphy (SIS): The ⁸⁷Sr/⁸⁶Sr ratio of global seawater has changed

systematically over geological time, influenced by the competing inputs of strontium from

continental weathering (high ⁸⁷Sr/⁸⁶Sr) and hydrothermal activity at mid-ocean ridges (low

⁸⁷Sr/⁸⁶Sr).[5][20] By measuring the ⁸⁷Sr/⁸⁶Sr in well-preserved marine fossils like foraminifera

or brachiopods, scientists can date marine sedimentary rocks with high precision.[1][5][21]

Data Presentation
Quantitative data is essential for interpreting ⁸⁷Sr/⁸⁶Sr measurements. The tables below

summarize the natural isotopic abundance of Strontium and typical ⁸⁷Sr/⁸⁶Sr ratios found in

various key reservoirs.

Table 1: Natural Abundance of Strontium Isotopes

Isotope Natural Abundance (%) Notes

⁸⁴Sr 0.56% Stable, non-radiogenic

⁸⁶Sr 9.86%
Stable, non-radiogenic, used

as the reference isotope

⁸⁷Sr 7.00%
Stable, partially radiogenic

(from ⁸⁷Rb decay)

⁸⁸Sr 82.58%

Stable, non-radiogenic, used

for instrumental mass

fractionation correction

Source: Data compiled from multiple geological resources.[1][3]
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Table 2: Typical ⁸⁷Sr/⁸⁶Sr Ratios in Common Geological and Environmental Materials

Material / Reservoir
Typical ⁸⁷Sr/⁸⁶Sr Ratio
Range

Significance

Modern Seawater ~0.7092
Globally uniform value,
serves as a baseline for
marine studies.[6]

Mid-Ocean Ridge Basalt

(MORB)
0.702 - 0.704

Represents the mantle; low

Rb/Sr content.[5]

Old Continental Crust (e.g.,

Granite)
> 0.710 (often 0.720+)

High Rb/Sr content leads to

accumulation of radiogenic

⁸⁷Sr over time.[5][6]

Paleozoic Marine Carbonates 0.7073 - 0.7090

Reflects the seawater

composition at the time of

deposition.[6]

Young Volcanic Arcs 0.703 - 0.705

Low ratios characteristic of

young, mantle-derived rocks.

[5]

River Water
Highly variable (e.g., ~0.708 to

>0.720)

Reflects the average geology

of the watershed it drains.[5]

[12]

Source: Data compiled from multiple geochemical and archaeological studies.[5][6][12]

Experimental Protocols
The precise measurement of the ⁸⁷Sr/⁸⁶Sr ratio is a multi-step process requiring meticulous

laboratory procedures to prevent contamination and ensure accuracy.

Methodology: ⁸⁷Sr/⁸⁶Sr Analysis
1. Sample Preparation and Digestion:
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Objective: To bring the strontium from a solid sample (e.g., rock, tooth enamel, bone) into a

solution for chemical processing.

Protocol for Carbonates and Skeletal Tissues: The sample surface is first mechanically or

chemically cleaned to remove contaminants. For tooth enamel, a small portion is often drilled

or ablated using a micro-mill. The powdered sample (~5-10 mg) is dissolved in a weak acid,

such as 2.5 M HCl or 3.5 N HNO₃.[22]

Protocol for Silicate Rocks: Rock powders are completely dissolved using a mixture of strong

acids, typically hydrofluoric (HF) and nitric (HNO₃) acids, in a sealed vessel under heat.[8]

Protocol for Water: Water samples (~15-50 mL) are acidified with high-purity HNO₃ and

evaporated to dryness. The residue is then re-dissolved in acid for the next step.[22]

2. Strontium Separation (Ion-Exchange Chromatography):

Objective: To isolate strontium from the sample matrix, especially from Rubidium (Rb) and

Calcium (Ca). ⁸⁷Rb has the same mass as ⁸⁷Sr and causes a direct isobaric interference

during mass spectrometry.

Protocol: The dissolved sample is loaded onto a chromatography column packed with a

specialized material, such as Eichrom Sr-spec™ resin, which has a high affinity for

strontium.[4][22]

The column is first conditioned with an acid (e.g., 3.5 N HNO₃).

The sample solution is loaded onto the column.

A "wash" step is performed using the same acid to elute matrix elements (like Ca, K, Rb)

while Sr remains bound to the resin.

Finally, the purified strontium is eluted from the column using a different concentration of

acid or deionized water.[22]

Quality Control: The entire procedure is conducted in a cleanroom environment using ultra-

pure reagents to minimize procedural blanks (contamination from the lab).[4]
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3. Mass Spectrometry:

Objective: To precisely measure the isotope ratios of the purified strontium.

Instrumentation:

Thermal Ionization Mass Spectrometry (TIMS): A traditional and highly precise method.

The purified Sr sample is loaded onto a metal filament, which is heated until the Sr atoms

ionize. The resulting ion beam is accelerated through a magnetic field that separates the

isotopes by mass, which are then measured by detectors.[8][9]

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS): A more

modern, higher-throughput technique. The sample solution is introduced into a hot argon

plasma, which ionizes the Sr atoms. The ion beam is then passed to a mass spectrometer

with multiple detectors (collectors) that simultaneously measure the different Sr isotopes.

[4][23]

Laser Ablation (LA)-MC-ICP-MS: Used for in-situ analysis of solid samples. A high-energy

laser beam ablates a microscopic spot on the sample (e.g., a cross-section of a tooth),

and the vaporized material is carried into the MC-ICP-MS for analysis. This allows for

high-resolution mapping of isotopic variations within a sample.[24][25]

4. Data Correction and Normalization:

Mass Fractionation Correction: During analysis, heavier isotopes are ionized and transmitted

less efficiently than lighter ones. This instrumental mass bias is corrected by normalizing the

measured ratios to a constant, known ratio of two stable isotopes, typically ⁸⁶Sr/⁸⁸Sr =

0.1194.

Standard Referencing: To ensure accuracy and inter-laboratory comparability, the measured

values are referenced against a certified standard material with a known ⁸⁷Sr/⁸⁶Sr ratio, such

as NIST SRM 987 (⁸⁷Sr/⁸⁶Sr ≈ 0.710248).[4][9]

Visualizations
The following diagrams illustrate the core concepts and workflows related to the use of the

⁸⁷Sr/⁸⁶Sr isotopic system.
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Caption: The Rb-Sr decay system, showing how the decay of ⁸⁷Rb increases the amount of

⁸⁷Sr over time.
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Laboratory Analysis
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(Rock, Bone, Water, etc.)

2. Sample Preparation
(Cleaning, Crushing, Weighing)
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5. Mass Spectrometry
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Caption: Standard experimental workflow for the analysis of the ⁸⁷Sr/⁸⁶Sr isotope ratio.
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Caption: The pathway of the ⁸⁷Sr/⁸⁶Sr signature from geology into the biosphere.

Application in Drug Development
While stable isotopes are used in drug development—for instance, Carbon-13 (¹³C) or

Deuterium (²H) are used to trace metabolic pathways or alter metabolic rates—there is

currently no significant, established application for Strontium-86 or the ⁸⁷Sr/⁸⁶Sr ratio in this
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field.[26][27][28] The research applications of Strontium-86 are overwhelmingly concentrated

in the earth, environmental, and anthropological sciences, where it serves as a powerful tracer

of provenance. The biological role of strontium, including the use of strontium ranelate as a

drug for osteoporosis, relates to its chemical properties as a calcium analogue, not its isotopic

composition.[29] The analytical techniques and the nature of the information provided by ⁸⁷Sr/

⁸⁶Sr ratios are not typically suited to investigating the molecular signaling pathways or

pharmacokinetic profiles relevant to drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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